Cas no 1804887-84-0 (2,4-Bis(trifluoromethyl)-6-ethylbenzyl chloride)

• Product Name: 2,4-Bis(trifluoromethyl)-6-ethylbenzyl chloride
• CAS No: 1804887-84-0
• MF: C₁₁H₉ClF₆
• MW: 290.632583379745
• CID: 5009704
• Update Time: 2025-09-24

2,4-Bis(trifluoromethyl)-6-ethylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-ethylbenzyl chloride

• Inchi： 1S/C11H9ClF6/c1-2-6-3-7(10(13,14)15)4-9(8(6)5-12)11(16,17)18/h3-4H,2,5H2,1H3
• InChI Key： CKIDTCQQAQLVNM-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CC(C(F)(F)F)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 2,4-Bis(trifluoromethyl)-6-ethylbenzyl chloride

Introduction to 2,4-Bis(trifluoromethyl)-6-ethylbenzyl Chloride (CAS No. 1804887-84-0)

2,4-Bis(trifluoromethyl)-6-ethylbenzyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1804887-84-0, features a benzyl chloride core substituted with two trifluoromethyl groups and an ethyl group at specific positions, which endows it with distinct chemical reactivity and functional versatility.

The presence of multiple fluorine atoms in the trifluoromethyl groups significantly influences the electronic and steric properties of the molecule. Fluorine is an electronegative element that can enhance the lipophilicity and metabolic stability of drug candidates, making such modifications highly desirable in medicinal chemistry. The 2,4-bis(trifluoromethyl) substitution pattern creates a molecule with enhanced binding affinity to biological targets, which is a critical factor in drug design. This feature has been leveraged in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

The ethyl group at the 6-position introduces additional steric bulk and can influence the conformational flexibility of the molecule. This modification can be strategically employed to optimize pharmacokinetic profiles, such as improving solubility or reducing off-target effects. The benzyl chloride moiety itself is a well-known leaving group in organic synthesis, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. This reactivity makes 2,4-bis(trifluoromethyl)-6-ethylbenzyl chloride a valuable intermediate in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

In recent years, there has been growing interest in fluorinated aromatic compounds due to their potential benefits in drug development. The trifluoromethyl group, in particular, has been extensively studied for its ability to modulate drug efficacy and pharmacokinetics. For instance, it can increase metabolic stability by resisting oxidative degradation and enhance binding affinity by improving hydrophobic interactions with biological targets. Several clinical candidates that incorporate trifluoromethyl groups have demonstrated promising results in preclinical and clinical studies, further validating their therapeutic potential.

Current research highlights the role of 2,4-bis(trifluoromethyl)-6-ethylbenzyl chloride in the development of novel antiviral agents. The structural features of this compound make it an attractive scaffold for designing molecules that can interact with viral enzymes or receptors. Recent studies have shown that fluorinated benzyl chlorides can exhibit potent inhibitory activity against various viruses by disrupting essential viral replication processes. This finding aligns with broader trends in antiviral drug discovery, where structural modifications aimed at enhancing target specificity and potency are key considerations.

The compound's utility extends beyond pharmaceutical applications into agrochemical research. The unique combination of substituents provides a platform for developing advanced crop protection agents. For example, derivatives of 2,4-bis(trifluoromethyl)-6-ethylbenzyl chloride have shown potential as herbicides or fungicides due to their ability to interfere with plant growth regulators or fungal metabolic pathways. Such applications are particularly relevant in addressing global food security challenges by improving crop yields and resistance to pests and diseases.

Synthetic methodologies for preparing 2,4-bis(trifluoromethyl)-6-ethylbenzyl chloride have been refined to ensure high yield and purity, which are essential for industrial-scale production. Common synthetic routes involve halogenation reactions on pre-functionalized benzene rings followed by selective alkylation or etherification steps. Advances in catalytic processes have further improved the efficiency of these synthetic pathways, reducing waste generation and energy consumption. These developments align with green chemistry principles and contribute to sustainable manufacturing practices.

The handling and storage of 2,4-bis(trifluoromethyl)-6-ethylbenzyl chloride require careful consideration due to its reactivity as a benzyl chloride derivative. While it does not fall under hazardous material classifications typically associated with more reactive chlorides like thionyl chloride or phosphorus oxychloride, appropriate safety measures should still be observed during synthesis and application. Good laboratory practices (GLP) recommend using personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound to minimize exposure risks.

In conclusion,2,4-Bis(trifluoromethyl)-6-ethylbenzyl chloride (CAS No. 1804887-84-0) represents a versatile building block with significant potential across multiple industries. Its structural features make it particularly valuable for drug discovery efforts targeting complex diseases such as cancer and viral infections. Additionally,its applications in agrochemicals offer promising solutions for enhancing agricultural productivity while adhering to environmental sustainability goals. As research continues to uncover new uses for fluorinated aromatic compounds,this compound is poised to play an increasingly important role in innovation-driven sectors worldwide.